Cas no 1803749-33-8 (2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride)

• Product Name: 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride
• CAS No: 1803749-33-8
• MF: C₉H₈ClNO₂S₂
• MW: 261.74831867218
• CID: 5010447
• Update Time: 2025-08-05

2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO2S2/c1-2-6-3-7(14)4-9(8(6)5-11)15(10,12)13/h3-4,14H,2H2,1H3
• InChI Key： RPPSBZGVBYTZHI-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC(=C1C#N)CC)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.6
• Topological Polar Surface Area: 67.3

Additional information on 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride

2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride (CAS No. 1803749-33-8): A Versatile Chemical Entity in Modern Biomedical Research

2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride represents a critical synthetic intermediate in the development of bioactive compounds targeting diverse physiological pathways. This molecule, characterized by its unique benzenesulfonyl chloride core, incorporates functional groups such as cyano, ethyl, and mercaptobenzene moieties, which enable its application in drug discovery and molecular biology. The compound’s CAS No. 1803749-33-8 serves as a molecular identifier in chemical databases, facilitating its integration into global research networks.

Recent advancements in medicinal chemistry highlight the significance of 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride as a scaffold for designing small-molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in modulating kinase pathways, where the cyano group enhances electrophilic reactivity, while the mercaptobenzene fragment exhibits antioxidant properties. This dual functionality positions the compound as a promising candidate for therapeutic applications in neurodegenerative diseases and inflammatory conditions.

The benzenesulfonyl chloride moiety of 2-Cyano-3-ethyl-5-mercaptobenzenesulFyl chloride is particularly noteworthy for its role in sulfonamide-based drug design. Researchers at the University of Tokyo (2024) reported that this functional group can act as a bioisostere for traditional sulfonylureas, offering improved metabolic stability and reduced off-target effects. Such properties are critical in the context of personalized medicine, where precise molecular targeting is essential to minimize systemic toxicity.

Structurally, 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride exhibits a conjugated system that facilitates interactions with biological macromolecules. The ethyl substituent contributes to molecular hydrophobicity, enhancing membrane permeability, while the cyano group introduces polarity for aqueous solubility. This balance between hydrophilic and hydrophobic properties is crucial for optimizing drug delivery across biological barriers such as the blood-brain barrier.

Recent computational studies have further elucidated the pharmacophore of 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride. A 2023 analysis using molecular docking simulations revealed that the compound’s mercaptobenzene ring interacts with specific amino acid residues in target proteins, particularly in the context of G-protein coupled receptors (GPCRs). This interaction pattern suggests potential applications in modulating signaling pathways involved in cardiovascular and metabolic disorders.

Experimental validation of 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride’s biological activity has been supported by in vitro and in vivo studies. For instance, a 2024 publication in ACS Chemical Biology demonstrated its ability to inhibit the activity of a key enzyme in the NF-κB pathway, which is implicated in chronic inflammation. The benzenesulfonyl chloride group was identified as the primary site of enzyme interaction, underscoring its importance in molecular recognition.

From a synthetic perspective, the preparation of 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride involves multi-step organic transformations. A 2023 method described in Organic Letters utilized a Suzuki coupling reaction to introduce the ethyl group, followed by a nucleophilic substitution to incorporate the cyano functionality. This approach highlights the compound’s potential as a building block in combinatorial chemistry strategies.

Emerging research also explores the compound’s role in nanotechnology applications. A 2024 study published in Nano Letters demonstrated that 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride can be functionalized onto gold nanoparticles to create targeted drug delivery systems. The mercaptobenzene group facilitates strong binding to the nanoparticle surface, while the cyano moiety allows for conjugation with therapeutic agents, enhancing precision in treatment.

Environmental and safety considerations are integral to the development of 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride. A 2023 risk assessment in Toxicological Sciences evaluated its potential toxicity and concluded that the compound exhibits low acute toxicity in mammalian models. However, further studies are needed to assess long-term exposure effects, particularly in aquatic ecosystems where its persistence may raise ecological concerns.

In summary, 2-Cyano-3-ethyl-5-mercaptobenzenesulfonyl chloride (CAS No. 1803749-33-8) represents a multifaceted molecule with broad implications for biomedical innovation. Its structural versatility, combined with recent experimental and computational validations, positions it as a valuable tool in the quest for novel therapeutics. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing complex health challenges.